Cas no 2172057-44-0 (5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172057-44-0
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 6402563
• PubChem ID: 165601480
• Update Time: 2025-06-22

5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596599
• 2172057-44-0

• Inchi： 1S/C11H18N4OS/c1-7(6-16-2)5-15-10(8-3-4-8)9(11(12)17)13-14-15/h7-8H,3-6H2,1-2H3,(H2,12,17)
• InChI Key： YXOFTQOGCUQXQQ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CC2)N(CC(C)COC)N=N1)N

Computed Properties

• Exact Mass: 254.12013238g/mol
• Monoisotopic Mass: 254.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98Ų

Additional information on 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide

Professional Introduction to Compound with CAS No. 2172057-44-0 and Product Name: 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide

The compound identified by the CAS number 2172057-44-0 and the product name 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates several key functional groups, including a triazole ring, a thioamide moiety, and alkyl substituents that contribute to its unique chemical and biological characteristics.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in drug discovery. The triazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of a thioamide group further enhances the compound's potential by introducing a polar and nucleophilic center, which can interact with biological targets in various ways. This combination of structural features makes 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide a promising candidate for further investigation in medicinal chemistry.

In the context of contemporary pharmaceutical research, the development of novel compounds with enhanced efficacy and reduced side effects is a primary focus. The structural design of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide takes into account these criteria by incorporating substituents that are known to improve metabolic stability and bioavailability. Specifically, the cyclopropyl group and the 3-methoxy-2-methylpropyl chain contribute to the molecule's overall lipophilicity, which is often crucial for achieving optimal pharmacokinetic profiles. These features are particularly relevant in the design of drugs intended for oral administration or systemic delivery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The triazole-thioamide core provides a versatile scaffold that can be modified through various chemical reactions to yield derivatives with tailored biological activities. For instance, researchers have explored the use of such scaffolds in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The reactivity of the thioamide group allows for further functionalization via thiourea formation or amidation reactions, opening up numerous possibilities for structural diversification.

Advances in computational chemistry have also played a pivotal role in understanding the properties of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide. Molecular modeling techniques have been employed to predict its binding affinity to target proteins and to assess its potential for drug-likeness. These studies have provided valuable insights into how modifications to the molecular structure can optimize its pharmacological profile. For example, simulations have indicated that minor adjustments to the alkyl substituents could enhance binding interactions while maintaining favorable physicochemical properties.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. The preparation typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes—a strategy that has become increasingly popular due to its efficiency and selectivity. Subsequent steps involve introducing the thioamide functionality via nucleophilic substitution or condensation reactions with appropriate sulfonamides or carbodiimides. The final step often includes protecting group strategies to ensure regioselective functionalization at different sites on the molecule.

In terms of biological evaluation, preliminary studies on 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide have shown promising results in vitro. These experiments have focused on assessing its interaction with enzymes and receptors relevant to therapeutic areas such as oncology and immunology. Notably, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases at concentrations comparable to those observed with known pharmacological agents. However, further research is necessary to fully elucidate its mechanism of action and to evaluate its potential as a lead compound for drug development.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the pace at which novel compounds like 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide are being identified and optimized. Machine learning algorithms have been trained on vast datasets containing chemical structures and biological activities to predict promising candidates with high accuracy. These tools have enabled researchers to rapidly screen large libraries of compounds and identify those with optimal properties for further investigation. As such technologies continue to evolve, they are expected to play an increasingly important role in shaping future directions in medicinal chemistry.

From an industrial perspective, the development of new pharmaceuticals requires not only innovative molecular design but also efficient synthetic routes that are scalable for commercial production. The synthesis of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole-4-carbothioamide has been optimized for cost-effectiveness while maintaining high yields and purity standards. Process chemists have employed continuous flow reactors and green chemistry principles to minimize waste generation and improve energy efficiency—a trend that aligns with broader industry efforts toward sustainability.

The future prospects for this compound remain exciting as ongoing research continues to uncover new applications for it in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms advances at a rapid pace thanks to technological innovations such as next-generation sequencing technologies—so too does our ability develop targeted therapies based on compounds like this one.